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Compound of Interest

Compound Name: 1-Hepten-3-OL

Cat. No.: B034233

For laboratory professionals engaged in research and development, ensuring safe handling of
chemicals is paramount. This guide provides essential safety protocols and logistical
information for the use of 1-Hepten-3-ol, a flammable liquid and potential irritant. Adherence to
these procedures is critical for maintaining a safe laboratory environment.

Physicochemical and Safety Data

A summary of key quantitative data for 1-Hepten-3-ol is presented below. This information is
crucial for safe handling, storage, and emergency response planning.

Property Value Source
Molecular Formula C7H140 [1112]
Molecular Weight 114.19 g/mol [1]
Appearance Colorless liquid [3]
Boiling Point 153-156 °C (309.2 - 312.8 °F) [2]
Flash Point 53.8 °C (128.8 °F) - closed cup  [4]
Density 0.836 g/mL at 25 °C [2]

GHS Hazard Class Flammable liquids, Category 3  [3]
Signal Word Warning [31[5]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-Hepten-3-ol to

minimize exposure and ensure personal safety.

Equipment

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
face shield (conforming to
EN166 or OSHA 29 CFR
1910.133)

Protects against splashes and
vapors that can cause serious
eye irritation.[6][7]

Hand Protection

Chemically resistant gloves

(e.g., nitrile rubber)

Prevents skin contact, which

can cause irritation.[3][8]

Skin and Body Protection

Flame-retardant lab coat and

appropriate protective clothing

Protects against skin exposure

and in case of fire.[3][8]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator with an organic

vapor cartridge

Required if working outside a
fume hood or if exposure limits

are exceeded.[4][8]

Experimental Protocols: Safe Handling and Storage

Strict adherence to the following procedures is required to ensure the safe handling and

storage of 1-Hepten-3-ol.

Handling:

» Ventilation: Always handle 1-Hepten-3-ol in a well-ventilated area, preferably within a

chemical fume hood.[3][4]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

[4] Use only non-sparking tools and explosion-proof equipment.[4]

» Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[3][4]
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» Personal Hygiene: Avoid contact with skin, eyes, and clothing.[7] Do not ingest or inhale.[4]
Wash hands thoroughly after handling.[9]

Storage:

» Container: Keep the container tightly closed in a dry and well-ventilated place.[3][4]
o Conditions: Store in a cool place, away from heat and sources of ignition.[3][4]

o Incompatibilities: Store away from strong oxidizing agents.[2][3]

Disposal Plan

Proper disposal of 1-Hepten-3-ol and its contaminated materials is crucial to prevent
environmental contamination and ensure safety.

o Waste Collection: Collect waste 1-Hepten-3-ol and any contaminated materials (e.g.,
absorbent pads, gloves) in a designated, properly labeled, and sealed container for
hazardous waste.[8]

o Storage of Waste: Store the waste container in a cool, dry, and well-ventilated area, away
from incompatible materials, preferably in a flammable liquid storage cabinet.[8]

o Professional Disposal: Dispose of the contents and container through a licensed and
approved hazardous waste disposal company.[4][8] Do not dispose of down the drain or in
regular trash.[8]

Emergency Procedures

In the event of an emergency, follow these procedures:
e Spill:
o Evacuate non-essential personnel from the area.[8]
o Ensure adequate ventilation and eliminate all ignition sources.[8]

o For small spills, absorb with an inert, non-combustible material (e.g., sand, vermiculite).[8]
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o Collect the absorbed material using non-sparking tools and place it in a designated
hazardous waste container.[8]

o Fire:

o In case of fire, use COz, dry chemical, or foam for extinction.[4] Water mist may be used to
cool closed containers.[4]

o First Aid:

o If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.[3][4]

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[6][9]

o If inhaled: Remove person to fresh air. If not breathing, give artificial respiration.[3][6]

o If swallowed: Clean mouth with water and drink plenty of water afterwards.[4] Do NOT
induce vomiting.

o

In all cases of exposure, seek medical attention if symptoms persist.[3][6]

Workflow for Handling and Disposal of 1-Hepten-3-
ol
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Workflow for Handling and Disposal of 1-Hepten-3-ol
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Caption: Workflow for the safe handling and disposal of 1-Hepten-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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